Cas no 303144-85-6 (5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE)

• Product Name: 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE
• CAS No: 303144-85-6
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• MDL: MFCD00243804
• CID: 5155720
• Update Time: 2026-03-04

5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE
• 5-(4-chlorophenyl)-1-(propan-2-yl)-1H-1,2,3,4-tetrazole
• 1H-Tetrazole, 5-(4-chlorophenyl)-1-(1-methylethyl)-

• MDL： MFCD00243804
• Inchi： 1S/C10H11ClN4/c1-7(2)15-10(12-13-14-15)8-3-5-9(11)6-4-8/h3-7H,1-2H3
• InChI Key： JJLVMQJAGZJIHE-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C2=CC=C(Cl)C=C2)=NN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE

Comprehensive Overview of 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE (CAS No. 303144-85-6)

The compound 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE, with the CAS number 303144-85-6, is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrazole ring substituted with a 4-chlorophenyl group and an isopropyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications due to its stability and reactivity under various conditions.

In recent years, the demand for tetrazole derivatives like 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE has surged, driven by their role in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for 5-(4-chlorophenyl)-1-isopropyl-1H-1,2,3,4-tetrazole?" This compound is typically synthesized via cycloaddition reactions involving nitriles and azides, followed by selective alkylation. Its chlorophenyl group enhances lipophilicity, which is critical for membrane permeability in drug design.

Another trending topic is the environmental impact of chlorinated compounds. While 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE is not classified as hazardous, its degradation pathways are under scrutiny to ensure sustainability. Analytical techniques such as HPLC and mass spectrometry are employed to monitor its stability and byproducts. Researchers also investigate its potential as a biodegradable agrochemical precursor, aligning with global green chemistry initiatives.

The pharmacological potential of this compound is another hot topic. Studies suggest that tetrazole-based molecules exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications of the isopropyl group in 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE could yield novel enzyme inhibitors. This aligns with frequent searches like "tetrazole drugs in clinical trials" or "how to optimize tetrazole pharmacokinetics."

From an industrial perspective, scalability is a key concern. Manufacturers often ask: "What are the challenges in large-scale production of 5-(4-chlorophenyl)-1-isopropyl-1H-1,2,3,4-tetrazole?" Factors like reaction yield, purification methods, and cost-effective raw materials are critical. Advances in continuous flow chemistry have addressed some of these issues, reducing waste and improving efficiency.

In summary, 5-(4-CHLOROPHENYL)-1-ISOPROPYL-1H-1,2,3,4-TETRAAZOLE (CAS 303144-85-6) is a multifaceted compound with expanding applications. Its synthesis, environmental profile, and bioactive potential are central to contemporary research, making it a subject of both academic and industrial interest. As innovations in heterocyclic chemistry progress, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable agrochemicals.